Cas no 776296-12-9 (5-Bromo-3-methoxyquinoline)
5-Bromo-3-methoxyquinoline structure
Product Name:5-Bromo-3-methoxyquinoline
CAS No:776296-12-9
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD16038652
CID:1088733
PubChem ID:58227851
Update Time:2025-04-20
5-Bromo-3-methoxyquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-3-methoxyquinoline
- 5-Bromo-3-methyoxy-quinoline
- ZB1164
- DTXSID70728966
- SCHEMBL425260
- BGB29612
- CS-0319432
- WS-02538
- FT-0727274
- SY248854
- 5-Bromo-3-methoxy-quinoline
- 776296-12-9
- MFCD16038652
- YNVIAXULFXXTLV-UHFFFAOYSA-N
- SB68708
-
- MDL: MFCD16038652
- Inchi: 1S/C10H8BrNO/c1-13-7-5-8-9(11)3-2-4-10(8)12-6-7/h2-6H,1H3
- InChI Key: YNVIAXULFXXTLV-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2C1=CC(=CN=2)OC
Computed Properties
- Exact Mass: 236.97894
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
5-Bromo-3-methoxyquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM126039-5g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 5g |
$1104 | 2021-08-05 | |
| Chemenu | CM126039-10g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 10g |
$1656 | 2021-08-05 | |
| Alichem | A189006117-1g |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 95% | 1g |
$209.09 | 2023-09-01 | |
| TRC | B800635-10mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B800635-50mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 50mg |
$ 95.00 | 2022-06-01 | ||
| TRC | B800635-100mg |
5-Bromo-3-methoxyquinoline |
776296-12-9 | 100mg |
$ 135.00 | 2022-06-01 | ||
| abcr | AB332873-1 g |
5-Bromo-3-methoxyquinoline, 96%; . |
776296-12-9 | 96% | 1g |
€227.00 | 2023-04-26 | |
| abcr | AB332873-5 g |
5-Bromo-3-methoxyquinoline, 96%; . |
776296-12-9 | 96% | 5g |
€961.00 | 2023-04-26 | |
| Chemenu | CM126039-250mg |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM126039-1g |
5-bromo-3-methoxyquinoline |
776296-12-9 | 95% | 1g |
$*** | 2023-05-29 |
5-Bromo-3-methoxyquinoline Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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